Cas no 1804376-97-3 (Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-acetate)

• Product Name: Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-acetate
• CAS No: 1804376-97-3
• MF: C₁₁H₁₁BrF₃NO₂
• MW: 326.109752893448
• CID: 4885279
• Update Time: 2025-05-23

Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-acetate

• Inchi： 1S/C11H11BrF3NO2/c1-2-18-9(17)3-6-7(11(14)15)5-16-8(4-12)10(6)13/h5,11H,2-4H2,1H3
• InChI Key： ZDDFWHMRTWYBDC-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(C(F)F)=CN=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-acetate

Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-acetate: A Comprehensive Overview

Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-acetate, with the CAS number 1804376-97-3, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a pyridine ring substituted with various functional groups, making it a valuable intermediate in the synthesis of advanced chemical compounds. The molecule's structure features a bromomethyl group at position 2, a difluoromethyl group at position 5, and a fluorine atom at position 3, all of which contribute to its unique chemical properties.

Recent studies have highlighted the potential of this compound as a key intermediate in the development of novel antiviral agents and anticancer drugs. The presence of multiple electronegative substituents, such as bromine and fluorine, enhances the molecule's ability to interact with biological targets, making it an attractive candidate for drug design. Researchers have also explored its role in bioisosteric replacements, where it can serve as a substitute for other functional groups in drug molecules without significantly altering their pharmacokinetic profiles.

The synthesis of Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-acetate involves a series of intricate chemical reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. These reactions require precise control over reaction conditions to ensure high yields and purity. The compound's stability under various reaction conditions has been extensively studied, with findings suggesting that it is highly stable under mild to moderate reaction conditions, making it suitable for large-scale production.

In terms of applications, this compound has shown promise in the development of agrochemicals, particularly as a component in herbicides and insecticides. Its ability to inhibit specific enzymes involved in plant growth and pest metabolism has been demonstrated in recent laboratory studies. Furthermore, its role as a building block in the synthesis of more complex molecules has been pivotal in advancing research into nanotechnology and materials science.

From an environmental perspective, the degradation pathways of Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-acetate have been investigated to assess its potential impact on ecosystems. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint. This finding is particularly important for industries considering its use in large-scale applications.

Looking ahead, the demand for Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-acetate is expected to grow as researchers continue to uncover its diverse applications. Its unique combination of chemical stability and functional versatility positions it as a critical component in the development of next-generation pharmaceuticals and agrochemicals. As research progresses, further insights into its properties and potential uses will undoubtedly emerge, solidifying its role as an essential compound in modern chemistry.